N-(2-chlorophenyl)-2-nitrobenzamide
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Description
N-(2-chlorophenyl)-2-nitrobenzamide is a useful research compound. Its molecular formula is C13H9ClN2O3 and its molecular weight is 276.68. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity
Nickel and copper complexes of N-(R-carbamothioyl)-4-nitrobenzamide derivatives have been synthesized and characterized, with a focus on their enhanced antibacterial efficacy compared to their ligand counterparts. These complexes demonstrated significant in vitro antibacterial activities, suggesting their potential as antibacterial agents (Saeed, Rashid, Ali, & Hussain, 2010).
Materials Science
The o-nitrobenzyl group is extensively used in polymer and materials science due to its photolabile properties. This feature enables the alteration of polymer properties through irradiation, highlighting the group's versatility in creating photodegradable hydrogels, thin film patterning, and more (Zhao, Sterner, Coughlin, & Théato, 2012).
Cancer Research
GW9662, a derivative closely related to N-(2-chlorophenyl)-2-nitrobenzamide, has been studied for its mutagenicity and bioavailability, revealing its potential as a cancer chemopreventive agent. The study emphasizes the importance of further animal toxicological and bioavailability studies to establish GW9662's role as a chemopreventive agent (Kapetanovic, Lyubimov, Kabirova, Kabirov, Rasay, Swezey, Green, & Kopelovich, 2012).
Pharmaceutical Cocrystals
Research on pharmaceutical cocrystals of ethenzamide with coformers like 2-chloro-4-nitrobenzoic acid has demonstrated enhanced solubility and dissolution rates compared to the parent drug. This suggests the potential of cocrystals in improving drug delivery and efficacy (Aitipamula, Wong, Chow, & Tan, 2012).
Antidiabetic Agents
A series of 2-chloro-5-[(4-chlorophenyl)sulfamoyl]-N-(alkyl/aryl)-4-nitrobenzamide derivatives have been synthesized and evaluated for their antidiabetic activity, specifically against α-glucosidase. The study identified compounds with significant inhibitory potency, indicating their potential as antidiabetic agents (Thakral, Narang, Kumar, & Singh, 2020).
Environmental Remediation
Studies on the ultrasonic degradation of phenol and its derivatives (including nitrophenol and chlorophenol) highlight the potential of ultrasonic techniques in decontaminating water environments from these toxic compounds, suggesting an application in environmental remediation (Kidak & Ince, 2006).
Properties
IUPAC Name |
N-(2-chlorophenyl)-2-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClN2O3/c14-10-6-2-3-7-11(10)15-13(17)9-5-1-4-8-12(9)16(18)19/h1-8H,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRMWSGLZOBEIFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=CC=C2Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001035098 |
Source
|
Record name | 2'-Chloro-2-nitrobenzanilide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001035098 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
50622-99-6 |
Source
|
Record name | 2'-Chloro-2-nitrobenzanilide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001035098 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.